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Compound of Interest

Compound Name: NF157

Cat. No.: B10771151 Get Quote

NF157 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address solubility issues encountered with NF157, a selective P2Y₁₁ and P2X₁

receptor antagonist.

Frequently Asked Questions (FAQs)
Q1: What is NF157 and what are its primary solvents?

A1: NF157 is a potent and selective antagonist for the P2Y₁₁ purinergic receptor, with the

chemical name 8,8'-[Carbonylbis[imino-3,1-phenylenecarbonylimino(4-fluoro-3,1-

phenylene)carbonylimino]]bis-1,3,5-naphthalenetrisulfonic acid hexasodium salt.[1] It is

commonly supplied as a lyophilized powder with a high degree of hydration and may contain

residual sodium chloride, which can vary between batches.[1][2] The recommended primary

solvents for NF157 are water and dimethyl sulfoxide (DMSO).[1]

Q2: What are the maximum recommended concentrations for NF157 in water and DMSO?

A2: The solubility of NF157 can be batch-dependent due to variations in hydration and salt

content.[1][2] Therefore, it is always recommended to refer to the batch-specific Certificate of

Analysis. However, general solubility guidelines are provided in the table below.

Q3: My NF157 powder won't fully dissolve in water or DMSO even at the recommended

concentrations. What could be the issue?
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A3: Several factors could contribute to this issue. Firstly, ensure that you are using the batch-

specific molecular weight for your calculations, as the degree of hydration can affect this value.

[1] Incomplete dissolution can also be due to the formation of aggregates. Gentle warming (to

37°C) and vortexing or sonication can help to break these up. If the issue persists, consider

preparing a more dilute stock solution.

Q4: Can I store NF157 in solution? If so, what are the recommended storage conditions?

A4: While it is generally recommended to use freshly prepared solutions, stock solutions of

NF157 can be stored for short periods.[3] For optimal stability, it is advisable to prepare aliquots

of your stock solution to avoid repeated freeze-thaw cycles. Store these aliquots in tightly

sealed vials at -20°C for up to one month.[3] Before use, allow the aliquot to equilibrate to room

temperature for at least 60 minutes.[3]

Data Presentation
Table 1: Solubility of NF157

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

Water 5 4

DMSO 10 7

Data is based on a molecular

weight of 1437.08 g/mol and

may vary depending on the

batch.[1]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of NF157
in DMSO
Materials:

NF157 (lyophilized powder)

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.tocris.com/products/nf-157_2450
https://www.benchchem.com/product/b10771151?utm_src=pdf-body
https://www.benchchem.com/product/b10771151?utm_src=pdf-body
https://en.wikipedia.org/wiki/Gq_alpha_subunit
https://en.wikipedia.org/wiki/Gq_alpha_subunit
https://en.wikipedia.org/wiki/Gq_alpha_subunit
https://www.benchchem.com/product/b10771151?utm_src=pdf-body
https://www.tocris.com/products/nf-157_2450
https://www.benchchem.com/product/b10771151?utm_src=pdf-body
https://www.benchchem.com/product/b10771151?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10771151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Water bath sonicator (optional)

Procedure:

Determine the required mass: Refer to the Certificate of Analysis for the batch-specific

molecular weight and net product content. Calculate the mass of NF157 required to prepare

your desired volume of a 10 mM stock solution.

Weigh the compound: Carefully weigh the calculated amount of NF157 powder in a sterile

microcentrifuge tube.

Add solvent: Add the appropriate volume of anhydrous DMSO to the tube.

Dissolve the compound: Vortex the tube for 1-2 minutes until the powder is completely

dissolved. If particulates remain, a brief sonication in a water bath may be used to aid

dissolution.

Visual inspection: Visually inspect the solution to ensure it is clear and free of any

undissolved particles.

Aliquoting and storage: Aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles. Store the aliquots at -20°C.

Troubleshooting Guides
Issue 1: Precipitation of NF157 upon dilution in aqueous buffer (e.g., PBS or cell culture media)

Possible Cause: This phenomenon, known as "crashing out," occurs when a compound that

is soluble in an organic solvent like DMSO is rapidly introduced into an aqueous environment

where its solubility is lower.

Solutions:
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Perform a serial dilution: Instead of diluting the DMSO stock directly into the final volume

of aqueous buffer, create an intermediate dilution in a smaller volume of the buffer first.

Slow addition with mixing: Add the NF157 stock solution dropwise to the pre-warmed

(37°C) aqueous buffer while gently vortexing or stirring to ensure rapid and even

dispersion.

Lower the final concentration: The desired final concentration may exceed the solubility

limit of NF157 in the aqueous medium. Try using a lower final concentration.

Maintain a minimal DMSO concentration: Ensure the final concentration of DMSO in your

experiment is as low as possible (typically ≤0.5%) to avoid solvent-induced toxicity, but

high enough to maintain solubility. Always include a vehicle control with the same final

DMSO concentration.

Issue 2: NF157 appears to be inactive or shows inconsistent results in bioassays.

Possible Cause: This could be due to degradation of the compound in solution or inaccurate

concentration due to incomplete dissolution.

Solutions:

Use freshly prepared solutions: Whenever possible, prepare NF157 solutions on the day

of use.

Proper storage: If using a stock solution, ensure it has been stored correctly in aliquots at

-20°C and has not undergone multiple freeze-thaw cycles.

Confirm complete dissolution: Before preparing working solutions, visually inspect the

stock solution to ensure there is no precipitate. If necessary, gently warm and vortex to

redissolve.

pH consideration: Although specific data on the pH-solubility profile of NF157 is not readily

available, the solubility of polysulfonated compounds can be pH-dependent. Ensure the

pH of your assay buffer is within a range that is optimal for both your biological system and

compound stability.
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Caption: Troubleshooting workflow for NF157 solubility issues.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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